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Introduction
UNC6934 is a potent and selective chemical probe that targets the N-terminal PWWP domain

(PWWP1) of the Nuclear Receptor Binding SET Domain Protein 2 (NSD2), also known as

WHSC1 or MMSET.[1][2][3] NSD2 is a histone methyltransferase responsible for the di-

methylation of histone H3 at lysine 36 (H3K36me2), a mark associated with active gene

transcription.[2][4] Overexpression and activating mutations of NSD2 are implicated in various

cancers, including multiple myeloma, making it a compelling therapeutic target.[4]

UNC6934 functions as an antagonist by binding to the PWWP1 domain, thereby disrupting its

interaction with H3K36me2-marked nucleosomes.[1][2][3] This disruption leads to the

accumulation of endogenous NSD2 in the nucleolus.[1][2] As a well-characterized chemical

probe with a closely related inactive control compound (UNC7145), UNC6934 is an invaluable

tool for interrogating NSD2 biology and for the discovery of novel NSD2 inhibitors through high-

throughput screening (HTS) campaigns.[3]

These application notes provide detailed protocols for utilizing UNC6934 in various HTS

assays to identify and characterize modulators of the NSD2-PWWP1 interaction.
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The following table summarizes the key quantitative parameters of UNC6934, providing a

reference for its potency and selectivity in various assay formats.

Parameter
Assay
Technology

Value
Cell Line (if
applicable)

Reference

Binding Affinity

(Kd)

Surface Plasmon

Resonance

(SPR)

80 ± 18 nM N/A [3]

Biochemical

IC50
AlphaScreen 104 ± 13 nM N/A [4]

Cellular EC50
NanoBRET PPI

Assay
1.23 ± 0.25 µM U2OS [5]

Selectivity

Differential

Scanning

Fluorimetry

(DSF)

Selective for

NSD2-PWWP1

over 15 other

human PWWP

domains

N/A [3][5]

Off-Target Profile
Broad Panel

Screening

No significant

inhibition of 33

methyltransferas

es. Ki = 1.4 ± 0.8

µM for human

sodium-

dependent

serotonin

transporter.

N/A [5]

Signaling Pathway and Mechanism of Action of
UNC6934
UNC6934 directly interferes with the "reader" function of the NSD2 protein. The PWWP1

domain of NSD2 recognizes and binds to the H3K36me2 mark on chromatin, which is crucial

for the proper localization and function of NSD2. By competitively binding to the H3K36me2-
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binding pocket of the PWWP1 domain, UNC6934 displaces NSD2 from its chromatin targets.

This displacement results in the relocalization of NSD2 to the nucleolus.
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Cell Nucleus

Intervention
Cellular Outcome

NSD2 PWWP1 Domain
 contains

H3K36me2 on Nucleosome binds to Chromatin
 is part of

Active Gene Transcription
 enables

UNC6934

 antagonizes

Disrupted NSD2-Chromatin
Interaction

 leads to NSD2 Accumulation
in Nucleolus

 results in
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Start

1. Co-transfect U2OS cells with
NSD2-PWWP1-NanoLuc & HaloTag-H3

End

2. Harvest cells and plate into
384-well plates with HaloTag ligand

3. Add test compounds, UNC6934,
and UNC7145

4. Incubate for 2 hours

5. Add Nano-Glo Substrate

6. Measure Donor (460nm) and
Acceptor (618nm) signals

7. Calculate NanoBRET ratio,
normalize data, and determine IC50

 

Start

1. Prepare compound dilutions

End

2. Add compounds, His-NSD2-PWWP1,
and Biotin-H3K36me2 dNucs to plate

3. Incubate for 60 minutes

4. Add Donor and Acceptor beads

5. Incubate for 60 minutes

6. Read AlphaScreen signal

7. Normalize data and
determine IC50
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Start

1. Treat cells with compound
and vehicle control

End

2. Harvest cells and apply
isothermal heat challenge

3. Lyse cells and separate
soluble/aggregated fractions

4. Analyze soluble fraction by
Western blot for NSD2

5. Quantify band intensities and
plot dose-response curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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